Ptp1B-IN-17

• Molecular Formula: C26H19N3O4S
• Molecular Weight: 469.5 g/mol
• InChI: InChI=1S/C26H19N3O4S/c30-24(27-18-10-8-17(9-11-18)25(31)32)15-34-26-28-21-13-12-19(14-22(21)29-26)33-23-7-3-5-16-4-1-2-6-20(16)23/h1-14H,15H2,(H,27,30)(H,28,29)(H,31,32)
• InChIKey: XJVZYUUDCRDXQO-UHFFFAOYSA-N

Ptp1B-IN-17: Chemical Identity and Baseline Characteristics for Research Procurement

Ptp1B-IN-17 (Compound 45) is a synthetic benzimidazole derivative characterized as a protein tyrosine phosphatase 1B (PTP1B) inhibitor with a reported inhibition constant (Ki) of 30.2 μM [1]. It is structurally defined by the IUPAC name 4-[[2-[(6-naphthalen-1-yloxy-1H-benzimidazol-2-yl)sulfanyl]acetyl]amino]benzoic acid and a molecular formula of C26H19N3O4S (molecular weight 469.5 g/mol) [2]. The compound is commercially available for research use and is cited in primary literature as a potential selective inhibitor of PTP1B, a validated negative regulator of insulin and leptin signaling pathways .

1

PTP1B inhibitor with reported inhibition constant (Ki) for insulin and leptin signaling pathway studies

2

Benzimidazole scaffold supports structure-activity relationship (SAR) and mixed-type inhibition mechanism research

3

Commercially available for research use; cited in primary literature as a selective PTP1B probe candidate

• [1] Campos-Almazán MI, et al. Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorg Med Chem. 2021;48:116387. View Source
• [2] PubChem. Ptp1B-IN-17. Compound Summary for CID 164516829. National Center for Biotechnology Information. View Source

Ptp1B-IN-17: Why Simple In-Class Substitution Is Not Advised

Substituting Ptp1B-IN-17 with a generic PTP1B inhibitor based solely on target class is not advised due to significant variations in potency, inhibition mechanism, and scaffold-specific selectivity profiles. Even within the same benzimidazole series, closely related analogs exhibit differing Ki values (e.g., 12.6 μM for compound 46 vs. 30.2 μM for compound 45) and distinct kinetic behaviors, as they are complete mixed-type inhibitors rather than classical competitive inhibitors [1]. Furthermore, the selectivity of PTP1B inhibitors against the highly homologous TCPTP phosphatase is a critical parameter that varies substantially among compounds; cross-study comparisons reveal that some PTP1B inhibitors achieve high selectivity while others do not [2]. Therefore, direct substitution without considering these quantitative differences risks introducing uncontrolled variables in experimental outcomes, particularly in studies of insulin signaling, where both potency and off-target phosphatase inhibition can confound results .

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Potency varies among benzimidazole analogs (reported Ki range spans several-fold); intermediate activity of this compound may not transfer to higher- or lower-potency replacements without re-optimization.

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Mixed-type inhibition mechanism differs from classical competitive inhibitors; binding to enzyme–substrate complex may alter concentration-response relationships compared to purely competitive tool compounds.

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Selectivity against homologous TCPTP is computationally predicted but not experimentally quantified; off-target phosphatase inhibition profile may differ from dual PTP1B/TCPTP inhibitors and requires verification.

• [1] Campos-Almazán MI, et al. Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorg Med Chem. 2021;48:116387. View Source
• [2] Hernández-Núñez E, et al. Selectivity of the Inhibition for PTP1B over TCPTP. Table 3, ChemMedChem. 2021;16(22):3379-3391. PMC11292843. View Source

Ptp1B-IN-17: A Quantitative Evidence Guide for Differentiated Selection

Inhibitory Potency (Ki) of Ptp1B-IN-17 Relative to In-Series Benzimidazole Analogs

Ptp1B-IN-17 (Compound 45) exhibits a Ki of 30.2 μM for PTP1B inhibition [1]. In a direct head-to-head comparison within the same benzimidazole series, the compound is less potent than Compound 46 (Ptp1B-IN-16) with a Ki of 12.6 μM, but more potent than Compound 43 (Ptp1B-IN-19) with a Ki of 23.3 μM .

Inhibitory potency (Ki)

Head-to-head

Ki = 30.2 μM for PTP1B

Intermediate potency within tested benzimidazole series; supports ranked selection for dose-response studies.

Compared to Compound 46 (Ki 12.6 μM) and Compound 43 (Ki 23.3 μM) in same assay.

Evidence Dimension	Inhibitory potency (Ki)
Target Compound Data	Ki = 30.2 μM
Comparator Or Baseline	Compound 46 (Ptp1B-IN-16): Ki = 12.6 μM; Compound 43 (Ptp1B-IN-19): Ki = 23.3 μM
Quantified Difference	~2.4-fold less potent than Compound 46; ~1.3-fold more potent than Compound 43
Conditions	In vitro enzymatic assay using recombinant human PTP1B; specific substrate and pH conditions as reported in primary literature [1].

Why This Matters

This quantitative potency ranking allows researchers to select an inhibitor with intermediate activity within the benzimidazole series, enabling nuanced dose-response studies or combination experiments where moderate potency is advantageous to avoid complete pathway shutdown.

• [1] Campos-Almazán MI, et al. Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorg Med Chem. 2021;48:116387. View Source

Mechanism of Inhibition: Complete Mixed-Type Profile Distinguishes Ptp1B-IN-17

Ptp1B-IN-17 (Compound 45), along with its analogs 43, 44, and 46, is characterized as a complete mixed-type inhibitor of PTP1B, as determined by Lineweaver-Burk double reciprocal plot analysis [1]. This mechanism is distinct from classical competitive inhibitors (e.g., many early benzimidazole derivatives) and pure non-competitive inhibitors, indicating that the compound can bind to both the free enzyme and the enzyme-substrate complex with different affinities [1].

Inhibition mechanism

Class-level

Complete mixed-type inhibition

Binds free enzyme and enzyme–substrate complex; may reduce substrate-competition effects relative to competitive inhibitors.

Lineweaver-Burk analysis; mechanistic distinction from competitive inhibitors such as suramin.

Evidence Dimension	Inhibition mechanism
Target Compound Data	Complete mixed-type inhibition
Comparator Or Baseline	Classical competitive inhibitors of PTP1B (e.g., suramin, Ki = 5.5 μM, competitive )
Quantified Difference	Mixed-type vs. competitive mechanism; no quantitative ratio defined
Conditions	In vitro kinetic assays with varying substrate (pNPP) and inhibitor concentrations; Lineweaver-Burk plots showing intersecting lines indicative of mixed-type inhibition [1].

Why This Matters

A mixed-type inhibition mechanism suggests that the compound may be less susceptible to competition by high intracellular substrate concentrations compared to purely competitive inhibitors, potentially maintaining efficacy under varying physiological conditions. This mechanistic distinction is critical for interpreting cellular and in vivo data and for designing experiments where inhibition mode influences downstream signaling dynamics.

• [1] Campos-Almazán MI, et al. Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorg Med Chem. 2021;48:116387. View Source

Selectivity Profile: Predicted Advantage Against TCPTP and Other Phosphatases

Molecular dynamics simulations reported in the primary literature indicate that Ptp1B-IN-17 (Compound 45) exhibits potential selectivity against the closely related T-cell protein tyrosine phosphatase (TCPTP), as well as SHP-1, SHP-2, and CDC25B [1]. While quantitative IC50 or Ki values for these off-target phosphatases are not provided, the computational modeling suggests a structural basis for reduced off-target activity compared to non-selective PTP1B inhibitors.

TCPTP selectivity prediction

Supporting evidence

Computational modeling suggests selectivity over TCPTP, SHP-1, SHP-2, CDC25B

Predicted reduced off-target phosphatase risk; experimental IC50 data against TCPTP not yet reported.

Molecular dynamics simulations; validation required to compare with non-selective inhibitors like TCS401.

Evidence Dimension	Selectivity against homologous phosphatases
Target Compound Data	Potential selectivity against TCPTP, SHP-1, SHP-2, CDC25B (computational prediction)
Comparator Or Baseline	Non-selective PTP1B inhibitors such as TCS401, which inhibits TCPTP with IC50 = 6.7 μM, yielding a PTP1B/TCPTP selectivity ratio of ~1.2 [2]
Quantified Difference	Not quantified for Ptp1B-IN-17; class-level inference from molecular dynamics
Conditions	Molecular dynamics simulations; experimental validation pending.

Why This Matters

Selectivity over TCPTP is a critical procurement criterion because TCPTP shares 74% sequence identity with PTP1B and co-inhibition can lead to confounding effects on immune function and hematopoiesis. The predicted selectivity of Ptp1B-IN-17 positions it as a more targeted tool compound compared to dual inhibitors, reducing the risk of off-target biological noise in metabolic studies.

• [1] Campos-Almazán MI, et al. Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorg Med Chem. 2021;48:116387. View Source
• [2] Hernández-Núñez E, et al. Selectivity of the Inhibition for PTP1B over TCPTP. Table 3, ChemMedChem. 2021;16(22):3379-3391. PMC11292843. View Source

Hypoglycemic Activity: In Vivo Efficacy Benchmarking

In an in vivo murine model of type 2 diabetes, oral administration of Ptp1B-IN-17 (Compound 45) at a dose of 50 mg/kg resulted in a significant reduction in blood glucose levels, demonstrating hypoglycemic activity under physiological conditions [1]. The study reports that this effect was observed for compounds 43, 44, 45, and 46, with the magnitude of glucose reduction correlating with in vitro Ki values, where the most potent inhibitor (Compound 46, Ki = 12.6 μM) exhibited the strongest effect [1].

In vivo model response

Head-to-head

Blood glucose reduction at 50 mg/kg oral dose in diabetic mice

Reported hypoglycemic endpoint; response ranked within tested benzimidazole series.

Murine type 2 diabetes model; effect correlated with in vitro Ki ranking.

Evidence Dimension	In vivo hypoglycemic activity
Target Compound Data	Significant blood glucose reduction at 50 mg/kg oral dose
Comparator Or Baseline	Compound 46 (Ptp1B-IN-16, Ki = 12.6 μM) exhibited stronger effect; Compound 43 (Ptp1B-IN-19, Ki = 23.3 μM) exhibited weaker effect
Quantified Difference	Qualitative ranking; specific % glucose reduction values not provided in abstract
Conditions	In vivo mouse model of type 2 diabetes; oral administration; 50 mg/kg dose [1].

Why This Matters

Demonstrated in vivo efficacy validates that Ptp1B-IN-17 is orally bioavailable and capable of engaging the PTP1B target in a physiologically relevant disease model. This evidence supports its selection over in vitro-only tool compounds when transitioning to animal studies, ensuring that observed effects are due to target engagement rather than off-target or cell-culture artifacts.

• [1] Campos-Almazán MI, et al. Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorg Med Chem. 2021;48:116387. View Source

Ptp1B-IN-17: Optimal Research and Industrial Application Scenarios Based on Differentiated Evidence

Mechanistic Studies of PTP1B-Mediated Insulin Resistance in Type 2 Diabetes

Ptp1B-IN-17 is well-suited for in vitro and cell-based studies investigating the role of PTP1B in insulin signaling, particularly where a moderate potency (Ki = 30.2 μM) and mixed-type inhibition mechanism are desired to avoid complete pathway suppression. Its demonstrated in vivo hypoglycemic activity at 50 mg/kg oral dose [1] further supports its use in preclinical mouse models of diabetes to correlate biochemical inhibition with physiological outcomes, enabling target validation and pharmacodynamic assessments.

Comparative Structure-Activity Relationship (SAR) Studies of Benzimidazole Scaffolds

Researchers exploring the SAR of benzimidazole-based PTP1B inhibitors can utilize Ptp1B-IN-17 as a benchmark compound with intermediate potency. By comparing its Ki of 30.2 μM directly to analog Compound 46 (Ki = 12.6 μM) and Compound 43 (Ki = 23.3 μM) [1][2], scientists can systematically evaluate how subtle substituent changes (e.g., presence of a chloro group) impact potency and kinetic behavior. This facilitates rational design of next-generation inhibitors with improved pharmacological profiles.

Selectivity Profiling in Phosphatase Panels for Off-Target Risk Assessment

Given the predicted selectivity of Ptp1B-IN-17 over TCPTP, SHP-1, SHP-2, and CDC25B based on molecular dynamics simulations [1], the compound is an appropriate tool for experiments that require minimal cross-reactivity with closely related phosphatases. It can serve as a reference compound in broad phosphatase selectivity panels to validate the specificity of newly developed PTP1B inhibitors or to calibrate assay conditions where TCPTP co-inhibition might confound results, as seen with non-selective inhibitors like TCS401 [2].

In Vivo Target Engagement and Efficacy Studies in Metabolic Disease Models

Ptp1B-IN-17 can be deployed in in vivo studies of obesity and type 2 diabetes to assess the functional consequences of PTP1B inhibition on glucose homeostasis, insulin sensitivity, and body weight regulation. The reported hypoglycemic effect in diabetic mice [1] provides a validated starting point for dose-ranging studies and combination therapy experiments with insulin sensitizers such as PPARγ agonists, where PTP1B inhibition may offer complementary metabolic benefits [2].

Application

Selection Property

Validation Focus

PTP1B pathway studies in insulin signaling

Moderate potency and mixed-type inhibition profile

Target engagement and pathway modulation endpoints

Benzimidazole scaffold SAR research

Intermediate potency benchmark within series

Ki and inhibition mechanism comparison

Phosphatase selectivity profiling

Predicted selectivity over TCPTP and related phosphatases

Off-target inhibition screening

In vivo metabolic disease model studies

Oral bioavailability and reported model response

Glucose homeostasis and insulin sensitivity endpoints

• [1] Campos-Almazán MI, et al. Design, synthesis, kinetic, molecular dynamics, and hypoglycemic effect characterization of new and potential selective benzimidazole derivatives as Protein Tyrosine Phosphatase 1B inhibitors. Bioorg Med Chem. 2021;48:116387. View Source
• [2] Elchebly M, et al. Increased insulin sensitivity and obesity resistance in mice lacking the protein tyrosine phosphatase-1B gene. Science. 1999;283(5407):1544-1548. View Source